3-[(4-ethyl-1-piperazinyl)methyl]phenol

• IUPAC Name: 3-[(4-ethylpiperazin-1-yl)methyl]phenol
• InChI: InChI=1S/C13H20N2O/c1-2-14-6-8-15(9-7-14)11-12-4-3-5-13(16)10-12/h3-5,10,16H,2,6-9,11H2,1H3
• InChI Key: RBJZDQXCNCUKMV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=CC(=CC=C2)O
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol

Description

3-[(4-ethyl-1-piperazinyl)methyl]phenol, also known as SKF-38393, is a synthetic compound that belongs to the phenethylamine class. It was first synthesized in the 1970s and has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-[(4-ethyl-1-piperazinyl)methyl]phenol involves its binding to dopamine D1 receptors, which leads to an increase in intracellular cAMP levels. This, in turn, activates protein kinase A (PKA) and downstream signaling pathways, resulting in various physiological and biochemical effects.
Biochemical and Physiological Effects:
The activation of dopamine D1 receptors by 3-[(4-ethyl-1-piperazinyl)methyl]phenol has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine in the striatum, leading to improved motor function in animal models of Parkinson's disease. It has also been shown to enhance working memory and attention in animal models of schizophrenia.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-ethyl-1-piperazinyl)methyl]phenol in lab experiments include its high potency and selectivity for dopamine D1 receptors, which allows for specific investigations into the role of these receptors in various physiological and pathological conditions. However, its limited solubility in aqueous solutions and potential toxicity at high concentrations can pose challenges in experimental design.

Future Directions

For research include investigations into its use in the treatment of other neurological and psychiatric disorders and structural modifications for more potent and selective compounds.

Synthesis Methods

The synthesis of 3-[(4-ethyl-1-piperazinyl)methyl]phenol involves the condensation of 3-hydroxybenzaldehyde with 4-ethylpiperazine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through recrystallization to obtain the final compound. This method has been optimized over the years to increase yield and purity.

Scientific Research Applications

3-[(4-ethyl-1-piperazinyl)methyl]phenol has been extensively studied for its potential therapeutic applications. It has been shown to have agonistic effects on dopamine D1 receptors, which are involved in the regulation of motor function, cognition, and reward. This has led to investigations into its potential use in the treatment of Parkinson's disease and schizophrenia.